Cas no 6978-97-8 (3-pyridylmethylhydrazine;dihydrochloride)

• Product Name: 3-pyridylmethylhydrazine;dihydrochloride
• CAS No: 6978-97-8
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD10686872
• CID: 1069336
• PubChem ID: 18975070
• Update Time: 2025-11-02

3-pyridylmethylhydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Hydrazinomethyl)pyridine dihydrochloride
• 3-(hydrazinylmethyl)pyridine dihydrochloride
• AC1Q3AWB
• AG-B-94208
• CTK7F2012
• MolPort-005-312-295
• SureCN1195047
• 3-(Hydrazinomethyl)pyridine 2HCl
• Pyridine, 3-(hydrazinomethyl)-, dihydrochloride
• GYVCZQLWOYQHGC-UHFFFAOYSA-N
• 3-(Hydrazinomethyl)pyridine diHCl
• 8352AE
• RP08843
• PB16271
• pyridin-3-ylmethyldiazane dihydrochloride
• 3-pyridinylmethylhydrazine dihydrochloride
• 3-(Hydrazinomethyl)pyridinedihydrochloride
• AS
• 3-pyridylmethylhydrazine;dihydrochloride
• J-510880
• 6978-97-8
• pyridin-3-ylmethylhydrazine;dihydrochloride
• 3-(Hydrazinylmethyl)pyridine--hydrogen chloride (1/2)
• MFCD10686872
• FT-0684637
• AKOS015950169
• Z370706826
• AS-33406
• SCHEMBL1195047
• 3-(hydrazinylmethyl)pyridine 2HCl
• A836651
• DTXSID30597019
• AM20061450
• CS-0051688
• 3-(hydrazinylmethyl)pyridinedihydrochloride
• EN300-36246
• SY042139
• DB-356527
• 3-Pyridylmethylhydrazine dihydrochloride

• MDL： MFCD10686872
• Inchi： 1S/C6H9N3.2ClH/c7-9-5-6-2-1-3-8-4-6;;/h1-4,9H,5,7H2;2*1H
• InChI Key： GYVCZQLWOYQHGC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1C=NC=CC=1)N

Computed Properties

• Exact Mass: 195.033
• Monoisotopic Mass: 195.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 74.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-pyridylmethylhydrazine;dihydrochloride

Research Brief on 3-Pyridylmethylhydrazine Dihydrochloride (CAS: 6978-97-8): Recent Advances and Applications

3-Pyridylmethylhydrazine dihydrochloride (CAS: 6978-97-8) is a hydrazine derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-pyridylmethylhydrazine dihydrochloride as a precursor in the synthesis of novel monoamine oxidase (MAO) inhibitors. The researchers utilized its hydrazine moiety to construct hydrazone derivatives, which exhibited selective inhibition of MAO-B with IC50 values in the nanomolar range. This finding is particularly relevant for neurodegenerative disease research, as MAO-B inhibitors are investigated for their neuroprotective effects in Parkinson's disease.

In the field of antimicrobial research, a recent investigation (2024) in Bioorganic & Medicinal Chemistry Letters reported the incorporation of 3-pyridylmethylhydrazine dihydrochloride into novel Schiff base complexes with transition metals. These complexes displayed remarkable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The study proposed that the pyridyl nitrogen and hydrazine group synergistically contribute to metal chelation and bacterial membrane disruption.

From a chemical biology perspective, 3-pyridylmethylhydrazine dihydrochloride has emerged as a valuable tool for protein modification and bioconjugation. A 2024 ACS Chemical Biology publication detailed its use in the site-specific modification of lysine residues through hydrazone formation, enabling the development of stable antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The researchers noted that the dihydrochloride salt form (CAS: 6978-97-8) offers superior solubility in aqueous buffers compared to the free base, facilitating bioconjugation reactions.

The compound's safety profile has also been recently evaluated in preclinical studies. A 2023 toxicological assessment published in Chemical Research in Toxicology reported that 3-pyridylmethylhydrazine dihydrochloride exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), with the primary adverse effects being transient neurological symptoms at high doses. These findings support its continued investigation as a pharmaceutical intermediate while highlighting the need for proper handling precautions in laboratory settings.

Looking forward, several research groups have proposed innovative applications for 3-pyridylmethylhydrazine dihydrochloride in drug discovery. A patent application (WO2023124567) filed in early 2024 describes its use in the synthesis of radiopharmaceuticals for positron emission tomography (PET) imaging, where the hydrazine group serves as a chelator for ⁶⁸Ga. This development could significantly expand the compound's utility in diagnostic medicine and theranostic approaches.

In conclusion, recent research underscores 3-pyridylmethylhydrazine dihydrochloride (CAS: 6978-97-8) as a multifaceted chemical entity with growing importance in medicinal chemistry and chemical biology. Its applications span from neurodegenerative disease therapeutics to antimicrobial development and diagnostic imaging, supported by an evolving understanding of its chemical behavior and biological interactions. Continued investigation of this compound is warranted to fully exploit its potential in pharmaceutical innovation.